Cas no 391883-17-3 (3,4,5-trimethoxy-N-({N'-(1E)-(3-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-({N'-(1E)-(3-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• CAS No: 391883-17-3
• Molecular Formula: C₂₀H₂₃N₃O₆
• Molecular Weight: 401.413125276566
• CID: 6434445
• PubChem ID: 6876964

3,4,5-trimethoxy-N-({N'-(1E)-(3-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-({N'-(1E)-(3-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• 3,4,5-Trimethoxy-N-[2-[(2E)-2-[(3-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• Glycine, N-(3,4,5-trimethoxybenzoyl)-, [(3-methoxyphenyl)methylene]hydrazide (9CI)
• (E)-3,4,5-trimethoxy-N-(2-(2-(3-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
• 391883-17-3
• AKOS024403393
• F0474-0469
• 3,4,5-trimethoxy-N-({N'-[(1E)-(3-methoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide
• 3,4,5-TRIMETHOXY-N-(2-(2-(3-METHOXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE

• InChIKey： FGUPZXFLKDYPLD-SSDVNMTOSA-N
• Inchi： 1S/C20H23N3O6/c1-26-15-7-5-6-13(8-15)11-22-23-18(24)12-21-20(25)14-9-16(27-2)19(29-4)17(10-14)28-3/h5-11H,12H2,1-4H3,(H,21,25)(H,23,24)/b22-11+
• SMILES： O(C)C1C(=CC(C(NCC(N/N=C/C2C=CC=C(C=2)OC)=O)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 401.15868546g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 401.15868546g/mol
• Heavy Atom Count: 29
• Complexity: 544
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• pka: 12.12±0.46(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides